8-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-1,3-DIMETHYL-7-[(2-METHYLPHENYL)METHYL]-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE
8-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-1,3-DIMETHYL-7-[(2-METHYLPHENYL)METHYL]-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994689
InChI:
InChI=1S/C22H21FN4O2S/c1-14-6-4-5-7-16(14)12-27-18-19(25(2)22(29)26(3)20(18)28)24-21(27)30-13-15-8-10-17(23)11-9-15/h4-11H,12-13H2,1-3H3
SMILES:
CC1=CC=CC=C1CN2C3=C(N=C2SCC4=CC=C(C=C4)F)N(C(=O)N(C3=O)C)C
Molecular Formula:
C22H21FN4O2S
Molecular Weight:
424.5 g/mol
8-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-1,3-DIMETHYL-7-[(2-METHYLPHENYL)METHYL]-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE
CAS No.:
Cat. No.: VC0994689
Molecular Formula: C22H21FN4O2S
Molecular Weight: 424.5 g/mol
* For research use only. Not for human or veterinary use.
![8-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-1,3-DIMETHYL-7-[(2-METHYLPHENYL)METHYL]-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H21FN4O2S |
|---|---|
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | 8-[(4-fluorophenyl)methylsulfanyl]-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C22H21FN4O2S/c1-14-6-4-5-7-16(14)12-27-18-19(25(2)22(29)26(3)20(18)28)24-21(27)30-13-15-8-10-17(23)11-9-15/h4-11H,12-13H2,1-3H3 |
| Standard InChI Key | PPVPPOBEGSFVGR-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1CN2C3=C(N=C2SCC4=CC=C(C=C4)F)N(C(=O)N(C3=O)C)C |
| Canonical SMILES | CC1=CC=CC=C1CN2C3=C(N=C2SCC4=CC=C(C=C4)F)N(C(=O)N(C3=O)C)C |
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